5-(furan-2-yl)-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H13F3N2O4/c18-17(19,20)11-5-3-10(4-6-11)13(23)9-21-16(24)12-8-15(26-22-12)14-2-1-7-25-14/h1-8,13,23H,9H2,(H,21,24)
• InChI Key: AYOHVMGPZLVUTA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=CC=C(C=C3)C(F)(F)F)O
• Molecular Formula: C17H13F3N2O4
• Molecular Weight: 366.29 g/mol

Description

5-(furan-2-yl)-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C17H13F3N2O4 and its molecular weight is 366.296. The purity is usually 95%.
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Scientific Research Applications

Analytical and Spectral Study

One study focuses on the synthesis, characterization, and chelating properties of furan ring-containing organic ligands, including their antimicrobial activity against human pathogenic bacteria. This work highlights the potential of furan derivatives in the development of new antimicrobial agents and their application in understanding metal-ligand interactions in coordination chemistry (Patel, 2020).

Antiprotozoal Agents

Another research area explores novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents. These compounds, derived from furan-containing ligands, demonstrate strong DNA affinities and significant in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting their potential in treating protozoal infections (Ismail et al., 2004).

Bioactive Compound Synthesis

Furan derivatives have also been investigated for their potential to produce bioactive compounds. For instance, reactions involving visnaginone led to the formation of various compounds with potential antibacterial, antiurease, and antioxidant activities. This showcases the versatility of furan-based structures in creating bioactive molecules for potential therapeutic applications (Abdel Hafez et al., 2001).

Antimicrobial Activity

Research on synthesizing novel 1,3,4-oxadiazole derivatives from furan compounds has demonstrated antibacterial and antifungal activities. These findings further illustrate the utility of furan derivatives in developing new antimicrobial agents (Raol & Acharya, 2015).

Heterocyclic Compounds

Studies on heterocyclic compounds based on furan derivatives have shown promising anti-avian influenza virus (H5N1) activity. This highlights the potential of furan-based compounds in antiviral research and their possible applications in treating or preventing viral infections (Flefel et al., 2012).